N-[4-[(3,4-Dichloro-6-fluorophenyl)amino]quinazolin-6-yl]acrylamide

• Molecular Formula: C17H11Cl2FN4O
• Molecular Weight: 377.2 g/mol
• IUPAC Name: N-[4-(4,5-dichloro-2-fluoroanilino)quinazolin-6-yl]prop-2-enamide
• InChI: InChI=1S/C17H11Cl2FN4O/c1-2-16(25)23-9-3-4-14-10(5-9)17(22-8-21-14)24-15-7-12(19)11(18)6-13(15)20/h2-8H,1H2,(H,23,25)(H,21,22,24)
• InChI Key: BYJCHKAVUQQEQZ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CC2=C(C=C1)N=CN=C2NC3=CC(=C(C=C3F)Cl)Cl

Description

N-[4-[(3,4-Dichloro-6-fluorophenyl)amino]quinazolin-6-yl]acrylamide is a useful research compound. Its molecular formula is C17H11Cl2FN4O and its molecular weight is 377.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acryloyl chloride was reacted with 4-[(3,4-dichloro-6-fluorophenyl)amino]-6-aminoquinazoline in THF, at 0° C. The final product was obtained in quantitative yield.